N-(2-ethoxyphenyl)-2-((4-methyl-5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[[4-methyl-5-[(2-oxo-1,3-benzothiazol-3-yl)methyl]-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H21N5O3S2/c1-3-29-16-10-6-4-8-14(16)22-19(27)13-30-20-24-23-18(25(20)2)12-26-15-9-5-7-11-17(15)31-21(26)28/h4-11H,3,12-13H2,1-2H3,(H,22,27)
• InChI Key: ABQSZVSUVKRGOA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NN=C(N2C)CN3C4=CC=CC=C4SC3=O
• Molecular Formula: C21H21N5O3S2
• Molecular Weight: 455.6 g/mol

Description

N-(2-ethoxyphenyl)-2-((4-methyl-5-((2-oxobenzo[d]thiazol-3(2H)-yl)methyl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H21N5O3S2 and its molecular weight is 455.55. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research has shown that triazole derivatives, including compounds with structural similarities to the chemical , exhibit significant antimicrobial properties. One study synthesized novel triazole derivatives and investigated their antimicrobial activities against various Candida species and pathogenic bacteria, finding that certain derivatives were the most potent against tested microbes (Altıntop et al., 2011). Another study focused on the synthesis and antifungal and apoptotic effects of triazole-oxadiazoles against Candida species, identifying compounds with potent antifungal activity and apoptotic effects on Candida cells (Çavușoğlu et al., 2018).

Anticancer Activity

The anticancer potential of triazole derivatives has also been explored. A study synthesized N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides and investigated their antitumor activities against human lung adenocarcinoma cells, with some compounds exhibiting high selectivity and potential as anticancer agents (Evren et al., 2019). Another research synthesized novel 2-(4-amino-5-methyl-4H-[1,2,4]triazol-3-ylsulfanyl)-N-(5-R-benzylthiazol-2-yl)-acetamides and evaluated their anticancer activity against various cancer types, finding several derivatives to be active against melanoma and breast cancer (Ostapiuk et al., 2015).